N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves alkylation and electrophilic substitution . For instance, the alkylation of 2-methyl-9-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one takes place at the oxygen atom, but electrophilic substitution takes place mainly at position 8 of the molecule .Scientific Research Applications
Anti-HIV-1 Agents
A series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives, which include the compound , have been synthesized and evaluated for their in vitro anti-HIV-1 activity . Most of the tested compounds displayed moderate inhibitory properties against the HIV-1 virus (NL4-3) in Hela cell cultures . Compounds with similar structures exhibited the highest activity among the synthesized compounds with an inhibition rate of 51 and 48 % at a concentration of 100 μM .
Inhibitors of HIV-1 Integrase
The compound’s structure, specifically the bicyclic pyrido[1,2-a]pyrimidin-4-one derivative, has shown promise as an anti-HIV agent due to its ability to inhibit HIV-1 integrase . This enzyme is essential for retroviral replication, and drugs targeting it could be effective in treating HIV infection .
Metal Chelation
The compound contains 1,3,4-oxadiazole and 1,3,4-thiadiazole rings as part of the metal chelation motif . This suggests potential applications in areas where metal chelation is beneficial, such as in the treatment of certain diseases or in environmental remediation.
Antibacterial Activity
While not directly related to the compound , compounds with similar structures have been synthesized and screened for their in vitro antibacterial activity . They were tested against standard strains of Gram-Positive and Gram-negative bacteria . This suggests that the compound could potentially have antibacterial properties, although further research would be needed to confirm this.
Mechanism of Action
Target of Action
The primary target of N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide is the HIV-1 integrase (IN) . This enzyme is essential for the replication of the Human Immunodeficiency Virus type 1 (HIV-1), which is the etiological agent that causes Acquired Immuno-Deficiency Syndrome (AIDS) .
Mode of Action
The compound interacts with the active site of the HIV-1 integrase. The keto oxygen atom at the position of C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion . This interaction inhibits the activity of the integrase, thereby preventing the integration of the viral genome into the host cell’s DNA, a crucial step in the HIV replication cycle .
Biochemical Pathways
The inhibition of the HIV-1 integrase disrupts the HIV replication cycle. Without the integration of the viral genome into the host cell’s DNA, the virus cannot use the host’s cellular machinery to replicate its own genetic material and produce new virus particles .
Result of Action
The molecular and cellular effects of the compound’s action result in the inhibition of HIV-1 replication. By preventing the integration of the viral genome into the host cell’s DNA, the compound effectively halts the production of new virus particles .
properties
IUPAC Name |
N-methyl-N-[1-(4-oxopyrido[1,2-a]pyrimidin-2-yl)pyrrolidin-3-yl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-18(24(22,23)13-5-6-13)12-7-9-19(11-12)15-10-16(21)20-8-3-2-4-14(20)17-15/h2-4,8,10,12-13H,5-7,9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYGFSJWLZAKSHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCN(C1)C2=CC(=O)N3C=CC=CC3=N2)S(=O)(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(1-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}pyrrolidin-3-yl)cyclopropanesulfonamide |
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